Cas no 61363-97-1 (Butanoic acid, 2-chloro-3-oxo-, 4-pentenyl ester)

Butanoic acid, 2-chloro-3-oxo-, 4-pentenyl ester structure
61363-97-1 structure
Product Name:Butanoic acid, 2-chloro-3-oxo-, 4-pentenyl ester
CAS No:61363-97-1
MF:C9H13ClO3
MW:204.650722265244
CID:482263
PubChem ID:12355053
Update Time:2025-04-19

Butanoic acid, 2-chloro-3-oxo-, 4-pentenyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-chloro-3-oxo-, 4-pentenyl ester
    • pent-4-enyl 2-chloro-3-oxobutanoate
    • DTXSID70493662
    • Pent-4-en-1-yl 2-chloro-3-oxobutanoate
    • 61363-97-1
    • Inchi: 1S/C9H13ClO3/c1-3-4-5-6-13-9(12)8(10)7(2)11/h3,8H,1,4-6H2,2H3
    • InChI Key: HCXDHBAWYKTAON-UHFFFAOYSA-N
    • SMILES: ClC(C(C)=O)C(=O)OCCCC=C

Computed Properties

  • Exact Mass: 204.05539
  • Monoisotopic Mass: 204.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

Butanoic acid, 2-chloro-3-oxo-, 4-pentenyl ester Related Literature

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